1-((5-chlorothiophen-2-yl)sulfonyl)-N-(2,3-dichlorophenyl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(2,3-dichlorophenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H13Cl3N2O3S2/c16-9-3-1-4-10(14(9)18)19-15(21)11-5-2-8-20(11)25(22,23)13-7-6-12(17)24-13/h1,3-4,6-7,11H,2,5,8H2,(H,19,21)
• InChI Key: GELAXHYEDUJFCN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(S2)Cl)C(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C15H13Cl3N2O3S2
• Molecular Weight: 439.8 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(2,3-dichlorophenyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C15H13Cl3N2O3S2 and its molecular weight is 439.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Anti-inflammatory Agents

Researchers have synthesized novel compounds, including 1-(substituted phenylcarbonyl/sulfonylamino)-1,2,3,6-tetrahydropyridine-5-carboxylic acid diethylamide derivatives, showcasing the diverse synthetic applications and potential anti-inflammatory properties of compounds related to 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(2,3-dichlorophenyl)pyrrolidine-2-carboxamide. These compounds were synthesized via sodium borohydride reduction, indicating a method for developing potential anti-inflammatory agents (Gangapuram & Redda, 2006).

Anticancer Activity

Another study focused on the synthesis of phenylaminosulfanyl-1,4-naphthoquinone derivatives, evaluating their cytotoxic activity against various human cancer cell lines. Some derivatives displayed significant cytotoxic activity, demonstrating the potential of structurally related compounds for anticancer applications. The study emphasizes the role of these compounds in inducing apoptosis and arresting the cell cycle, providing insights into their mechanism of action against cancer (Ravichandiran et al., 2019).

Antimicrobial Activity

Research exploring the synthesis of thiophenyl pyrazoles and isoxazoles highlighted their antimicrobial activity. This work demonstrates the potential of 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(2,3-dichlorophenyl)pyrrolidine-2-carboxamide-related compounds in creating new antimicrobial agents effective against bacterial and fungal pathogens (Sowmya et al., 2018).